molecular formula C15H17NOS B8364976 (3-(4-Dimethylamino-phenylsulfanyl)-phenyl)-methanol

(3-(4-Dimethylamino-phenylsulfanyl)-phenyl)-methanol

Cat. No.: B8364976
M. Wt: 259.4 g/mol
InChI Key: BQPBCAKNZWRWII-UHFFFAOYSA-N
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Description

(3-(4-Dimethylamino-phenylsulfanyl)-phenyl)-methanol is a useful research compound. Its molecular formula is C15H17NOS and its molecular weight is 259.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17NOS

Molecular Weight

259.4 g/mol

IUPAC Name

[3-[4-(dimethylamino)phenyl]sulfanylphenyl]methanol

InChI

InChI=1S/C15H17NOS/c1-16(2)13-6-8-14(9-7-13)18-15-5-3-4-12(10-15)11-17/h3-10,17H,11H2,1-2H3

InChI Key

BQPBCAKNZWRWII-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=C(C=C1)SC2=CC=CC(=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminium hydride (61 mg, 1.1 mmol) in dry tetrahydrofuran (2 mL) at 0° C., under an argon atmosphere, was added a solution of 3-(4-dimethylamino-phenylsulfanyl)-benzoic acid methyl ester (287 mg, 1.0 mmol) in dry tetrahydrofuran (4 mL) in a dropwise manner. The mixture was stirred at room temperature for 1 hour and then cooled to 0° C. Acetone (2 mL) was added dropwise followed by brine (8 mL) to give a slurry that was filtered through a pad of celite, which was washed with ethyl acetate (3×10 mL). The organic layer was washed with brine (25 mL), dried over anhydrous MgSO4, filtered and concentrated under reduced pressure to give the title compound (255 mg, 98%) as a colourless oil.
Quantity
61 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
287 mg
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
brine
Quantity
8 mL
Type
solvent
Reaction Step Four
Yield
98%

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